Cas no 62243-01-0 (2-Oxa-3-azaspiro[4.4]nonan-4-one)

• Product Name: 2-Oxa-3-azaspiro[4.4]nonan-4-one
• CAS No: 62243-01-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 452813
• PubChem ID: 71388404
• Update Time: 2025-04-19

2-Oxa-3-azaspiro[4.4]nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-3-azaspiro[4.4]nonan-4-one
• 62243-01-0
• DTXSID70810471

• Inchi： 1S/C7H11NO2/c9-6-7(5-10-8-6)3-1-2-4-7/h1-5H2,(H,8,9)
• InChI Key： YABHMIXEJOXPTR-UHFFFAOYSA-N
• SMILES： O1CC2(C(N1)=O)CCCC2

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33